Cas no 101831-37-2 (Diclazuril)

Diclazuril is a synthetic triazine-based anticoccidial agent widely used in veterinary medicine. It exhibits high efficacy against Eimeria spp., the causative agents of coccidiosis in poultry and livestock. The compound works by selectively inhibiting the mitochondrial electron transport system in parasitic cells, disrupting energy metabolism and leading to protozoal death. Its low solubility enhances prolonged activity in the gastrointestinal tract, ensuring sustained protection. Diclazuril is valued for its broad-spectrum activity, low toxicity to host animals, and minimal withdrawal periods. It is commonly administered via feed or water, making it practical for large-scale use. Resistance development is slow due to its unique mode of action.

Diclazuril structure

Product Name:Diclazuril

CAS No:101831-37-2

MF:C₁₇H₉Cl₃N₄O₂

MW:407.637960195541

MDL:MFCD00867203

CID:62259

PubChem ID:354335465

Update Time:2025-11-02

Diclazuril Chemical and Physical Properties

Names and Identifiers

- Diclazuril
- CLINACOX
- DICLAZUTIL
- 2,6-DICHLORO-A-(4-CHLOROPHENYL)-4(4,5-DIHYDRO-3,5-DIOXO-1,2,4-TRIAZIN-2-YL)BENZENEACETONITRILE
- 2,6-DICHLORO-ALPHA-(4-CHLOROPHENYL)-4-(4,5-DIHYDRO-3,5-DIOXO-1,2,4-TRIAZIN-2 (3H)-YL)BENZENEACETONITRILE
- clinazox
- R-64433
- Nuoqiu
- Qiujia
- Vecoxan
- 2,6-Dichloro-α-(4-chlorophenyl)-4-[4,5-dihydro-3,5-dioxo-1,2,4-triazin-2(3H)-yl]benzeneacetonitrile
- iclazuril
- Diclazuril 0
- 2,6-Dichloro-alpha-(4-chlorophenyl)-4-(4,5-dihydro-3,5-dioxo-1,2,4-triazin-2(3H)-yl)benzeneacetonitrile
- 地克珠利原药粉生产厂家行情价格
- 2-(4-chlorophenyl)-2-[2,6-dichloro-4-(3,5-dioxo-1,2,4-triazin-2-yl)phenyl]acetonitrile
- Diclazurilo
- Diclazurilum
- 2,6-Dichloro-alpha-(4-chlorophenyl)-4-[4,5-dihydro-3,5-dioxo-1,2,4-triazin-2(3H)-yl]benzeneacetonitrile
- 2-(4-chlorophenyl)-2-(2,6-dichloro-4-(3,5-dioxo-4,5-dihydro-1,2,4-triazin-2(3H)-yl)phenyl)acetonitrile
- Diclazuril [USAN:USP:INN:BAN]
- 2,6-dichloro-alpha-(4-chlorophenyl)-4-(4,5-dihydro-3,5-dioxo-1,2,
- R-64-433
- AC-32608
- R64,433
- DCZL
- Diclazuril (USP/INN)
- SR-05000001484-1
- DTXCID2026787
- SCHEMBL126138
- 2,6-dichloro-alpha-(4-chlorophenyl)-4-(4,5-dihydro-3,5-dioxo-1,2,4-triazin-2(3H)-yl)-benzeneacetonitrile
- BENZENEACETONITRILE, 2,6-DICHLORO-.ALPHA.-(4-CHLOROPHENYL)-4-(4,5-DIHYDRO-3,5-DIOXO-1,2,4-TRIAZIN-2(3H)-YL)-
- HMS2089N18
- NCGC00168785-01
- NCGC00168785-02
- MFCD00867203
- Diclazuril, VETRANAL(TM), analytical standard
- NSC-759642
- Protazil
- DICLAZURIL FOR VETERINARY USE [EP MONOGRAPH]
- J-000501
- ZSZFUDFOPOMEET-UHFFFAOYSA-N
- NSC759642
- NS00000688
- K110K1B1VE
- 101831-37-2
- 2-(4-chlorophenyl)-2-[2,6-dichloro-4-(3,5-dioxo-1,2,4-triazin-2-yl)phenyl]acetonitrile;Diclazuril
- DICLAZURIL FOR VETERINARY USE (EP MONOGRAPH)
- Diclazurilum (Latin)
- Clinacox 0.2%
- CCG-213044
- AB01562968_01
- DICLAZURIL [GREEN BOOK]
- UNII-K110K1B1VE
- AMY40398
- D03794
- DTXSID4046787
- NSC 759642
- FT-0603078
- BCP12257
- (p-Chlorophenyl)(2,6-dichloro-4-(4,5-dihydro-3,5-dioxo-as-triazin-2(3H)-yl)phenyl)acetonitrile
- HY-B0357
- 2-[4-(4-chloro-alpha-cyanobenzyl)-3,5-dichlorophenyl]-1,2,4-triazine-3,5(2H,4H)-dione
- CHEMBL284733
- Tox21_112645
- NCGC00168785-03
- AC-12108
- DICLAZURIL (USP MONOGRAPH)
- Diclazurilum [Latin]
- BDBM50088493
- SB18820
- Pharmakon1600-01502348
- SR-05000001484-2
- Q5273856
- DICLAZURIL [INN]
- D5457
- SW199606-2
- DICLAZURIL [MI]
- SY067418
- Diclazuril for system suitability
- Diclazuril for veterinary use
- Diclazurilo [Spanish]
- DICLAZURIL (MART.)
- DICLAZURIL (USP-RS)
- DB11398
- Diclazuril for system suitability, European Pharmacopoeia (EP) Reference Standard
- AB01562968_02
- AKOS005746928
- Diclazuril, United States Pharmacopeia (USP) Reference Standard
- HMS3655D11
- T70016
- 2-(4-Chlorophenyl)-2-[2,6-dichloro-4-(3,5-dioxo-4,5-dihydro-1,2,4-triazin-2(3H)-yl)phenyl]acetonitrile
- CHEBI:95118
- DRG-0079
- P-64433
- DICLAZURIL [USAN]
- A800467
- KS-5064
- SR-05000001484
- 2,6-Dichloro-.alpha.-(4-chlorophenyl)-4-(4,5-dihydro-3,5-dioxo-1,2,4-triazin-2(3H)-yl)benzeneacetonitrile
- DICLAZURIL [USP-RS]
- HMS3715D21
- CAS-101831-37-2
- DICLAZURIL [USP MONOGRAPH]
- DICLAZURIL [MART.]
- 4-chlorophenyl (2,6-dichloro-4-(4,5-dihydro-3H-3,5-dioxo-1,2,4-triazin-2-yl)pheny l) acetonitrile
- Diclazuril (USAN:USP:INN:BAN)
- NCGC00168785-09
- s2028
- (4-chlorophenyl)[2,6-dichloro-4-(3,5-dioxo-4,5-dihydro-1,2,4-triazin-2(3H)-yl)phenyl]acetonitrile
- STL135982
- GLXC-10872
- BRD-A06426627-001-03-5
- BRD-A06426627-001-04-3
- Benzeneacetonitrile, 2,6-dichloro-alpha-(4-chlorophenyl)-4-(4,5-dihydro-3,5-dioxo-1,2,4-triazin-2(3H)-yl)-
- MDL： MFCD00867203
- Inchi： 1S/C17H9Cl3N4O2/c18-10-3-1-9(2-4-10)12(7-21)16-13(19)5-11(6-14(16)20)24-17(26)23-15(25)8-22-24/h1-6,8,12H,(H,23,25,26)
- InChI Key： ZSZFUDFOPOMEET-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1C(C#N)C1C=CC(=CC=1)Cl)Cl)N1C(NC(C=N1)=O)=O

Computed Properties

Exact Mass: 405.97900
Monoisotopic Mass: 405.979
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 3
Complexity: 629
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 4.1
Topological Polar Surface Area: 85.6

Experimental Properties

Color/Form: Powder
Density: 1.5600
Melting Point: 295.0 to 299.0 deg-C
Refractive Index: 1.701
PSA: 91.54000
LogP: 3.53648
Merck: 3080
Solubility: Insoluble in water

Diclazuril Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Safety Instruction： S26; S36/37/39
RTECS：CY1697600
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
HazardClass：9
PackingGroup：Ⅲ
Risk Phrases：R36/37/38

Diclazuril Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Diclazuril Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	KD6302-25g	Diclazuril	101831-37-2		25g	￥720.00 元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	KD6302-5g	Diclazuril	101831-37-2		5g	￥190.00 元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	KD6301-1g	Diclazuril	101831-37-2	≥95%	1g	￥270.00 元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	KD6301-25g	Diclazuril	101831-37-2	≥95%	25g	￥1500.00 元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	KD6301-5g	Diclazuril	101831-37-2	≥95%	5g	￥420.00 元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP1428-20mg	Diclazuril	101831-37-2	HPLC≥98%	20mg	￥520元	2023-09-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D5457-5G	Diclazuril	101831-37-2	>98.0%(T)(HPLC)	5g	¥1490.00	2024-04-18
TRC	D436200-50mg	Diclazuril	101831-37-2		50mg	$ 86.00	2023-09-07
TRC	D436200-100mg	Diclazuril	101831-37-2		100mg	$ 108.00	2023-09-07
TRC	D436200-250mg	Diclazuril	101831-37-2		250mg	$138.00	2023-05-18

Diclazuril Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:101831-37-2)Diclazuril

Order Number:sfd3286

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:101831-37-2)地克珠利

Order Number:LE26563438;LE12074

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:56

Price ($):discuss personally

Email:18501500038@163.com

Diclazuril Spectrogram

1H NMR

300 MHz

DMSO

13C NMR

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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

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3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

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